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Compound of Interest

Compound Name: Signal Enhancer Hikari
Cat. No.: B1191876
Get Quote
\ J

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals using Signal Enhancer Hikari. The following
procedures are designed to ensure the safe and effective use of this reagent in laboratory
settings.

Product Information and Storage

Signal Enhancer Hikari is a ready-to-use reagent designed to enhance antigen-antibody
reactions in various immunoassays, including Western Blotting, ELISA, and immunostaining.[1]
[2][3][4][5] It is typically supplied as two separate solutions: Solution A for the dilution of primary
antibodies and Solution B for the dilution of secondary antibodies.[3][6]

Storage Conditions:

Product Name Storage Temperature Light Sensitivity

Signal Enhancer Hikari (all _ _
. 4°C Shield from light
variants)
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Upon receipt, it is crucial to store the product at 4°C and protect it from light to maintain its
efficacy.[7]

Personal Protective Equipment (PPE) and Safety
Precautions

While specific hazard information from a Safety Data Sheet (SDS) is not publicly available,
standard laboratory safety protocols should be strictly followed when handling Signal
Enhancer Hikari.

Recommended Personal Protective Equipment:

PPE Category Item

Hand Protection Nitrile or latex gloves

Eye Protection Safety glasses or goggles
Body Protection Laboratory coat

General Safety Precautions:

Avoid contact with eyes, skin, and clothing.
e Do not ingest or inhale.

» Work in a well-ventilated area.

» Wash hands thoroughly after handling.

¢ In case of accidental contact, rinse the affected area immediately with copious amounts of
water.

Experimental Protocols: Western Blotting and
ELISA
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Signal Enhancer Hikari is designed to replace conventional antibody diluents like TBS or

PBS.[1][3] No additional steps are required in the standard workflow.[1]

Western Blotting Protocol Outline:

Separate proteins via electrophoresis and transfer them to a membrane (nitrocellulose or
PVDF).

Block the membrane using a suitable blocking reagent.

Dilute the primary antibody with Signal Enhancer Hikari Solution A.

Incubate the membrane with the diluted primary antibody.

Wash the membrane.

Dilute the secondary antibody with Signal Enhancer Hikari Solution B.

Incubate the membrane with the diluted secondary antibody.

Wash the membrane.

Proceed with the detection protocol.

ELISA Protocol Outline:

Prepare the ELISA plate.

Block the wells with a suitable blocking reagent.

Dilute the primary antibody with Signal Enhancer Hikari Solution A.

Add the diluted primary antibody to the wells and incubate.

Wash the wells.

Dilute the secondary antibody with Signal Enhancer Hikari Solution B.

Add the diluted secondary antibody to the wells and incubate.
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e Wash the wells.
e Proceed with the detection protocol.

For detailed, step-by-step experimental procedures, please refer to the product's technical
datasheet.

Disposal Plan

As the specific chemical composition is proprietary, Signal Enhancer Hikari and any
contaminated materials should be disposed of in accordance with local, state, and federal
regulations for chemical waste.

Disposal Guidelines:

Liquid Waste: Collect all used Signal Enhancer Hikari solutions and subsequent wash
buffers in a designated, sealed chemical waste container.

o Solid Waste: Dispose of contaminated materials such as pipette tips, tubes, and membranes
in a designated solid chemical waste container.

o Labeling: Clearly label waste containers with "Chemical Waste" and a general description of
the contents (e.g., "Aqueous solution with biological and chemical reagents").

e Consult: Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.

Workflow for Safe Handling and Disposal of Signal
Enhancer Hikari
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Safe Handling and Disposal Workflow for Signal Enhancer Hikari
Preparation

Don Personal Protective Equipment (PPE)

(Gloves, Lab Coat, Eye Protection)

Retrieve Signal Enhancer Hikari
from 4°C storage

Experimentation

Dilute Primary Antibody Dilute Secondary Antibody

with Solution A with Solution B

Perform Immunoassay
(Western Blot, ELISA, etc.)

Disposal

Collect Liquid Waste Collect Solid Waste

(Used solutions and washes) (Contaminated tips, tubes, membranes)

Seal and Label Waste Containers

Transfer to Desighated Chemical Waste Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Signal Enhancer Hikari.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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